Cas no 1467460-79-2 (4-(1-aminopropan-2-yl)oxybutanoic acid)

• Product Name: 4-(1-aminopropan-2-yl)oxybutanoic acid
• CAS No: 1467460-79-2
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD22017621
• CID: 5684509
• PubChem ID: 82352745
• Update Time: 2023-11-24

4-(1-aminopropan-2-yl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1-aminopropan-2-yl)oxy]butanoic acid
• 1467460-79-2
• EN300-26276944
• 4-(1-aminopropan-2-yl)oxybutanoic acid

• MDL： MFCD22017621
• Inchi： 1S/C7H15NO3/c1-6(5-8)11-4-2-3-7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： ACNWTULEFOINLZ-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)C(C)CN

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates